Cas no 1851638-23-7 (2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 1851638-23-7
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• CID: 5744848
• PubChem ID: 115018356
• Update Time: 2025-08-02

2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1851638-23-7
• 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroaceticacid
• 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid
• EN300-1138241
• 1H-1,2,4-Triazole-5-acetic acid, 1-ethyl-α,α-difluoro-

• Inchi： 1S/C6H7F2N3O2/c1-2-11-4(9-3-10-11)6(7,8)5(12)13/h3H,2H2,1H3,(H,12,13)
• InChI Key： QMVLQYNJBICEEJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=NC=NN1CC)F

Computed Properties

• Exact Mass: 191.05063280g/mol
• Monoisotopic Mass: 191.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 334.5±52.0 °C(Predicted)
• pka: 0.44±0.10(Predicted)

Additional information on 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid (CAS No. 1851638-23-7)

The compound 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid (CAS No. 1851638-23-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole ring and difluoroacetic acid moiety, makes it a valuable intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic scaffold could play a pivotal role in modulating enzyme activity or receptor binding.

In recent years, the demand for fluorinated compounds like 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s CAS No. 1851638-23-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound’s potential role in agrochemical innovation. The 1,2,4-triazole ring is known for its herbicidal and fungicidal properties, and the addition of difluoroacetic acid could further enhance its efficacy. This has led to increased inquiries about its synthesis and scalability, particularly from companies focusing on sustainable crop protection solutions.

From a synthetic chemistry perspective, 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid presents intriguing challenges and opportunities. Its preparation often involves multi-step reactions, including cyclization and fluorination processes, which are topics of active discussion in organic chemistry forums. Researchers are also exploring greener synthetic routes to align with the global push for environmentally friendly chemistry.

The compound’s physicochemical properties, such as solubility and stability, are critical for its practical applications. Studies have shown that the difluoroacetic acid group contributes to its acidic character, which can be leveraged in formulation development. This aspect is particularly relevant for pharmaceutical scientists working on prodrug strategies or controlled-release systems.

In the context of intellectual property, CAS No. 1851638-23-7 has been cited in several patent applications, underscoring its commercial potential. Companies are keen to explore its derivatives for proprietary uses, especially in areas like oncology and central nervous system (CNS) disorders. This has fueled discussions about its structure-activity relationships (SAR) and optimization strategies.

As the scientific community continues to investigate 2-(1-Ethyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid, its role in advancing precision medicine and sustainable agriculture becomes increasingly evident. With its versatile chemistry and broad applicability, this compound is poised to remain a focal point in research and development for years to come.